Cas no 1909316-43-3 (1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride)

• Product Name: 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride
• CAS No: 1909316-43-3
• MF: C₆H₁₂Cl₂N₄
• MW: 211.09227848053
• MDL: MFCD29907328
• CID: 4628880
• PubChem ID: 122163809
• Update Time: 2025-05-22

1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride
• 1-pyrrolidin-3-yl-1,2,4-triazole;dihydrochloride

• MDL： MFCD29907328
• Inchi： 1S/C6H10N4.2ClH/c1-2-7-3-6(1)10-5-8-4-9-10;;/h4-7H,1-3H2;2*1H
• InChI Key： MPLWWVHJKJGHBO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C1)N1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 42.7

Additional information on 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride

Compound CAS No. 1909316-43-3: 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride

The compound with CAS number 1909316-43-3, known as 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a 1,2,4-triazole moiety. The presence of the dihydrochloride salt form suggests that this compound may exhibit specific ionization properties, making it suitable for various applications in medicinal chemistry and material science.

Recent studies have highlighted the potential of 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride as a versatile building block in organic synthesis. Its triazole core is known for its stability and reactivity under diverse reaction conditions, enabling the formation of complex molecular architectures. For instance, researchers have explored its utility in click chemistry reactions, where the triazole group serves as an efficient scaffold for constructing bioactive molecules. This has opened new avenues for drug discovery, particularly in the development of small-molecule inhibitors targeting specific protein-protein interactions.

In addition to its role in organic synthesis, this compound has demonstrated promising properties in the realm of catalysis. The pyrrolidine ring contributes to the molecule's ability to act as a chiral ligand in asymmetric catalysis, facilitating the enantioselective synthesis of valuable chiral compounds. Recent advancements in this area have been documented in high-profile journals such as Nature Chemistry and Angewandte Chemie, underscoring the compound's significance in modern catalytic processes.

The structural versatility of CAS No. 1909316-43-3 also extends to its applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel materials for energy storage and sensing applications. For example, researchers have reported the successful incorporation of this compound into metal-organic frameworks (MOFs) that exhibit exceptional gas adsorption capabilities.

From a synthetic perspective, the preparation of 1-(pyrrolidin-3-yl)-1H-1,2,4-triazole dihydrochloride involves a multi-step process that typically begins with the synthesis of the pyrrolidine derivative followed by its coupling with a triazole precursor. Recent optimizations in this synthetic pathway have focused on improving yield and purity while minimizing environmental impact. These advancements are critical for scaling up production to meet growing demand from both academic and industrial sectors.

In conclusion, CAS No. 1909316-43-3 represents a multifaceted chemical entity with applications spanning organic synthesis, catalysis, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various scientific disciplines. As ongoing research continues to uncover new potential uses for this compound, its role in advancing modern chemistry is likely to grow even further.